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Compound of Interest

Compound Name: (±)-ADX 71743

Cat. No.: B1150280

Get Quote

Part 1: Executive Directive
The Core Directive: (±)-ADX 71743 is a potent, brain-penetrant negative allosteric modulator

(NAM) of the metabotropic glutamate receptor 7 (mGlu7).[1] While it is a research chemical

often classified under "Caution: Substance not fully tested," its biological activity dictates that it

must never be disposed of down the drain or in municipal trash.

Effective disposal requires a Thermal Destruction Strategy (Incineration).[1] As a Senior

Scientist, I emphasize that the environmental stability of benzoxazol-4-one derivatives (the core

scaffold of ADX 71743) poses a bioaccumulation risk if leached into water tables.[1]

Part 2: Chemical & Hazard Profile
Before initiating disposal, you must characterize the specific waste stream.[1] (±)-ADX 71743 is

non-halogenated (contains no Fluorine, Chlorine, Bromine, or Iodine), which dictates its

specific waste stream allocation.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1150280#bc-rfq
https://www.benchchem.com/product/b1150280/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-adx-71743
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.benchchem.com/product/b1150280/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-adx-71743
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Technical Specification Operational Implication

Compound Name (±)-ADX 71743 Label identifier

CAS Number 1431641-29-0 Required for waste manifest

Molecular Formula C₁₇H₁₉NO₂ Non-Halogenated Organic

Molecular Weight 269.34 g/mol N/A

Physical State Solid (White to beige powder) Dust inhalation hazard

Solubility
DMSO (100 mM), Ethanol (100

mM)

Compatible with organic

solvent waste

Bioactivity mGlu7 NAM (IC₅₀ = 300 nM)
High Potency - Incineration

Required

Hazard Class
Irritant (Skin/Eye), Acute Tox.

[1][2] (Oral)

PPE: Nitrile gloves, Safety

Goggles

Part 3: Disposal Logic & Workflow (Visualization)
The following decision tree illustrates the required workflow for segregating (±)-ADX 71743
waste.
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(Powder, Contaminated PPE)

Liquid Waste
(Stock Solutions)

Bin: Hazardous Solid Waste
(Incineration Only)

 Double Bag & Label

Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

 If mixed with DCM/CHCl3

Non-Halogenated Solvent
(e.g., DMSO, Ethanol)

 Standard DMSO/EtOH stocks

Bin: Halogenated Organic Waste Bin: Non-Halogenated Organic Waste
(Preferred Stream)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating (±)-ADX 71743 based on physical state and solvent

composition.[1] Note that the pure compound is non-halogenated.[1]

Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powder & Contaminated Debris)
Applicability: Expired pure powder, weighing boats, contaminated gloves, and bench paper.

Containment: Place the solid waste into a clear polyethylene bag.
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Secondary Containment: Place the first bag inside a second bag (double-bagging) or a rigid

wide-mouth plastic container.

Labeling: Affix a hazardous waste tag.

Constituents: "(±)-ADX 71743, Solid Debris"[1]

Hazard Checkbox: Select "Toxic" and "Irritant".

Disposal: Deposit into the Solid Hazardous Waste Drum destined for high-temperature

incineration.

Critical: Do not place in "Biohazard/Red Bag" waste unless the compound was used on

biological tissues (cells/viral vectors).[1] If chemically pure, it belongs in Chemical Waste.

[1]

Protocol B: Liquid Waste (Stock Solutions)
Applicability: DMSO or Ethanol stock solutions.[1][3]

Solvent Verification: Confirm the solvent base.[1]

(±)-ADX 71743 is C₁₇H₁₉NO₂ (Non-Halogenated).[1]

If dissolved in DMSO or Ethanol: Segregate into Non-Halogenated Organic Waste.[1]

If dissolved in Chloroform or DCM: Segregate into Halogenated Organic Waste.[1]

Transfer: Pour the solution into the appropriate carboy using a funnel to prevent splashing.

Rinsing: Rinse the original vial with a small volume of the compatible solvent and add the

rinsate to the waste carboy.[1]

Log Entry: Record the volume and concentration on the waste carboy log sheet.

Why this matters: EHS requires accurate inventory to prevent incompatible chemical

reactions in the waste drum.[1]

Protocol C: Spill Management (The P.A.C.E. Method)
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For spills > 10 mg or > 5 mL of high-concentration stock.[1]

P (Protect): Alert nearby personnel. Don PPE (Nitrile gloves, lab coat, safety glasses).[1]

A (Assess): Is it powder or liquid?

Powder: Do not create dust.[1] Cover with a damp paper towel (dampened with ethanol).

Liquid: Cover with an absorbent pad.[1]

C (Contain/Clean):

Wipe the area from the outside in.

Clean the surface with 10% bleach or a detergent solution to degrade potential residues,

although incineration of the cleanup materials is the primary destruction method.

E (Eliminate): Dispose of all cleanup materials as Solid Hazardous Waste (Protocol A).

Part 5: Scientific Rationale & Grounding
Why Incineration? Research into mGlu7 modulators like ADX 71743 highlights their ability to

penetrate the Blood-Brain Barrier (BBB) and modulate synaptic transmission [1].[1]

Compounds with this level of biological stability and potency can disrupt aquatic ecosystems if

leached from landfills. High-temperature incineration (>800°C) ensures the complete oxidation

of the benzoxazol-4-one scaffold into harmless CO₂, H₂O, and NOₓ gases.

Solubility & Transport ADX 71743 is highly lipophilic but soluble in polar organic solvents like

DMSO (up to 100 mM) [2]. This physical property dictates that water-based decontamination is

ineffective; organic solvents must be used to clean spills, and the resulting waste must be

treated as organic solvent waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.benchchem.com/product/b1150280/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-adx-71743
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.bio-techne.com/p/small-molecules-peptides/dl-adx-71743_5715
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.benchchem.com/product/b1150280?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://en.wikipedia.org/wiki/ADX71743
https://www.researchgate.net/post/Solubility_of_drugs_in_ethanol_and_dmso
https://www.researchgate.net/publication/233963569_ADX71743_a_Potent_and_Selective_Negative_Allosteric_Modulator_of_Metabotropic_Glutamate_Receptor_7_In_Vitro_and_In_Vivo_Characterization
https://www.researchgate.net/figure/The-chemical-structure-of-ADX71743-A-concentration-response-curves-of-ADX71743-and_fig1_284414512
https://www.bio-techne.com/p/small-molecules-peptides/dl-adx-71743_5715
https://www.benchchem.com/product/b1150280/docs#operational-guide-safe-disposal-and-handling-of-adx-71743
https://www.benchchem.com/product/b1150280/docs#operational-guide-safe-disposal-and-handling-of-adx-71743
https://www.benchchem.com/product/b1150280/docs#operational-guide-safe-disposal-and-handling-of-adx-71743
https://www.benchchem.com/product/b1150280/docs#operational-guide-safe-disposal-and-handling-of-adx-71743
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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